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Compound of Interest

Compound Name: Dynarrestin

Cat. No.: B607234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of Dynarrestin, a potent and reversible inhibitor of cytoplasmic dyneins 1 and 2.

Adherence to these guidelines is crucial for ensuring the compound's stability and activity in

experimental settings.

Physicochemical Properties and Solubility
Dynarrestin is an aminothiazole compound that inhibits dynein-dependent processes,

including Hedgehog (Hh) signaling. Understanding its physical and chemical characteristics is

essential for proper handling. Key quantitative data are summarized in the table below.
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Property Value Citations

Molecular Weight 431.50 g/mol [1][2][3][4]

Molecular Formula C₂₂H₂₃F₂N₃O₂S [1][2][4][5]

Appearance
Light brown to brown solid

powder
[1]

CAS Number 2222768-84-3 [1][2][5]

Primary Solvent Dimethyl sulfoxide (DMSO) [1][2][5]

Solubility in DMSO

Up to 83.33 mg/mL (193.12

mM). Sonication may be

required for complete

dissolution. Use of new,

anhydrous DMSO is

recommended as the

compound is hygroscopic.

[1][2][4][6]

Storage (Solid)

Store at 4°C or -20°C,

protected from light. Stable for

at least 2 years at -20°C.

[1][2][5][7]

Storage (Stock Solution)

Solutions are unstable;

preparing fresh is highly

recommended. If necessary,

store in small aliquots at -80°C

for up to 6 months or -20°C for

up to 3 months.

[1][3][5][7]

Note: The stability of Dynarrestin in solution can be problematic. Discoloration or increased

fluorescent background may indicate degradation[8].

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions.
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Materials:

Dynarrestin powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Vortex mixer

Sonicator bath

Sterile microcentrifuge tubes or cryovials

Procedure:

Calculate Required Mass: Use the following formula to determine the mass of Dynarrestin
needed for your desired volume and concentration.

Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × Molecular Weight

(431.50 g/mol ) / 1000

Example: For 1 mL of a 10 mM stock solution: Mass = 1 mL × 10 mM × 431.50 / 1000 =

4.315 mg

Weigh Dynarrestin: Carefully weigh the calculated amount of Dynarrestin powder in a

microcentrifuge tube.

Add Solvent: Add the corresponding volume of high-quality DMSO. For 4.315 mg of

Dynarrestin, add 1 mL of DMSO to achieve a 10 mM concentration.

Dissolve the Compound:

Vortex the solution thoroughly for 1-2 minutes.

If particles are still visible, place the tube in a sonicator bath for 5-10 minutes to facilitate

dissolution[1][4]. Gentle warming can also be applied if necessary.

Visually inspect the solution to ensure it is clear and free of precipitates.
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Storage:

For immediate use, proceed with dilutions.

For short-term storage, aliquot the stock solution into smaller volumes in cryovials to avoid

repeated freeze-thaw cycles.

Store aliquots at -20°C or -80°C, protected from light[5][7]. It is strongly recommended to

use freshly prepared solutions whenever possible, as Dynarrestin is unstable in

solution[1][3][4].

For cell-based assays, the high-concentration DMSO stock must be diluted to the final working

concentration in an appropriate aqueous buffer or cell culture medium.

Procedure:

Perform Serial Dilutions: It is recommended to perform serial dilutions in DMSO before the

final dilution into aqueous media to prevent precipitation[8].

Final Dilution: Dilute the intermediate DMSO stock into your cell culture medium or

experimental buffer. The final concentration of DMSO should be kept low (typically ≤ 0.1%) to

avoid solvent-induced cellular toxicity.

Mix and Use: Gently mix the final working solution and use it immediately.

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the mechanism of Dynarrestin and the workflow for preparing

stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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